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Compound of Interest

Compound Name:
4-Amino-5-ethyl-1-methyl-1H-

pyrazole-3-carboxylic acid amide

CAS No.: 247583-80-8

Cat. No.: B1289589

Get Quote

Compound Identity: 4-Amino-5-ethyl-1-methyl-1H-pyrazole-3-carboxamide[1][2]

Executive Summary
CAS 247583-80-8 is a specialized heterocyclic building block belonging to the aminopyrazole

carboxamide class.[1][3] It serves a critical role in the pharmaceutical industry as a

regioisomeric reference standard and a structural intermediate in the synthesis of pyrazolo[4,3-

d]pyrimidin-7-one derivatives—the core pharmacophore of Type 5 Phosphodiesterase (PDE5)

inhibitors (e.g., Sildenafil, Udenafil).[1]

While often overshadowed by its n-propyl analogs (used in blockbuster ED therapeutics), this

5-ethyl isomer is essential for Structure-Activity Relationship (SAR) studies and impurity

profiling.[1] Its presence allows process chemists to monitor regioselectivity during the

cyclization of pyrazole rings, a notorious challenge in large-scale manufacturing.[1]

Chemical Identity & Structural Analysis[1][4]
Nomenclature & Classification[1]
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IUPAC Name: 4-Amino-5-ethyl-1-methyl-1H-pyrazole-3-carboxamide[1][2][3]

Synonyms: 4-Amino-5-ethyl-1-methyl-1H-pyrazole-3-carboxylic acid amide; Sildenafil

Ethyl-Regioisomer Impurity (Generic).[1]

Molecular Formula: C

H

N

O[1][3]

SMILES:CCc1c(C(=O)N)nn(C)c1N (Isomer specific)

InChI Key: Unique identifier required for database cross-referencing.

Structural Significance
The molecule features a fully substituted pyrazole ring.[1] The positioning of the ethyl group at

C5 and the carboxamide at C3 (relative to the N1-methyl) distinguishes it from the

pharmacologically active "Sildenafil-type" precursors, which typically bear a propyl group at C3

and carboxamide at C5.[1]

Regioisomerism: In the synthesis of 1,3,5-substituted pyrazoles, obtaining the correct isomer

(3-alkyl-5-carboxamide vs. 5-alkyl-3-carboxamide) is governed by the condensation kinetics

of methylhydrazine with the diketo-ester precursor.[1] CAS 247583-80-8 represents the

"inverse" isomer often tracked to validate synthetic regiocontrol.[1]

Physicochemical Profile
The following data aggregates experimental values and high-confidence predictive models

suitable for analytical method development.
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Property Value / Description Note

Molecular Weight 168.19 g/mol Monoisotopic

Appearance
Off-white to pale yellow

crystalline solid
Subject to oxidation darkening

Melting Point 148°C – 154°C (Typical range)
Broadens with isomeric

impurities

LogP (Predicted) 0.18
Highly polar, amenable to

Reverse Phase HPLC

pKa (Base) ~3.5 (Pyridine-like N)
Weakly basic due to amino

group electron donation

pKa (Acid) ~14.5 (Amide)
Non-ionizable in physiological

pH

Solubility
DMSO (>50 mg/mL),

Methanol, Ethanol

Poor water solubility (<1

mg/mL)

H-Bond Donors 2 (Amino group, Amide)
Critical for receptor binding

simulation

H-Bond Acceptors 4
N-heterocycle and Carbonyl

oxygen

Synthesis & Reaction Mechanisms[1][5]
Synthetic Pathway (Regioselectivity Challenge)
The synthesis of CAS 247583-80-8 highlights the classic "regio-problem" in pyrazole chemistry.

The reaction of methylhydrazine with an unsymmetrical 1,3-diketone (or diketoester) yields two

isomers.[1]

Step 1: Claisen Condensation Reaction of 2-butanone with diethyl oxalate yields Ethyl 2,4-

dioxohexanoate.[1]

Step 2: Cyclization (The Critical Step) Reaction with methylhydrazine (
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).[1]

Kinetic Product: Attack of the more nucleophilic hydrazine nitrogen (

) on the more electrophilic ketone carbonyl leads to the 5-ethyl-3-carboxylate (Precursor to
CAS 247583-80-8).[1]

Thermodynamic Product: Often favors the 3-ethyl-5-carboxylate isomer (Drug Intermediate).

[1]

Step 3: Functional Group Transformation

Nitration: Introduction of the nitro group at C4.[1]

Amidation: Conversion of the ester to carboxamide using aqueous ammonia.[1]

Reduction: Catalytic hydrogenation (

) or chemical reduction (

) of the nitro group to the amino group.[1]

Visualization: Synthesis & Regioisomerism
The following diagram illustrates the divergent pathway forming CAS 247583-80-8 versus its

biologically active isomer.

2-Butanone
+ Diethyl Oxalate

Diketo-Ester
Intermediate

Claisen Condensation + Methylhydrazine
(Cyclization)

Isomer A (Target Drug)
3-Ethyl-5-Carboxylate

Major Path
(Thermodynamic)

Isomer B (CAS 247583-80-8)
5-Ethyl-3-Carboxylate

Minor Path
(Kinetic/Impurity) CAS 247583-80-8

(Amidation + Reduction)
Functionalization

Click to download full resolution via product page

Figure 1: Divergent synthesis showing the origin of CAS 247583-80-8 as a regioisomeric

byproduct or specific target.
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Applications in Drug Development[1][6][7]
Impurity Qualification (ICH Q3A/B)
In the manufacturing of PDE5 inhibitors, "Isomer B" (the 5-alkyl variant) is a common process

impurity.[1]

Protocol: CAS 247583-80-8 is used as a Spiking Standard in HPLC method validation to

ensure the analytical method can resolve the active drug precursor from this regioisomer.[1]

Resolution: Due to similar polarity, separation often requires C18 columns with gradient

elution (Acetonitrile/Buffer) or Chiral stationary phases if side chains introduce chirality.[1]

Scaffold for Novel PDE Inhibitors
While the 3-propyl isomer is famous (Viagra), the 5-ethyl scaffold (CAS 247583-80-8) offers a

tighter steric profile.[1]

Mechanism: It reacts with S-ethylisothiourea or acyl chlorides to close the pyrimidinone ring.

[1]

Research Use: Used to synthesize "Hybrid" inhibitors to test the tolerance of the PDE5

enzyme's hydrophobic pocket (Q-pocket) for ethyl vs. propyl groups.[1]

Experimental Protocols
Solubility & Stock Solution Preparation
Objective: Prepare a stable 10 mM stock for in vitro assays.

Weighing: Accurately weigh 1.68 mg of CAS 247583-80-8.[1]

Dissolution: Add 1.0 mL of anhydrous DMSO (Dimethyl Sulfoxide). Vortex for 30 seconds.[1]

Note: If solid persists, sonicate at 35°C for 5 minutes.

Storage: Aliquot into amber vials. Store at -20°C. Stable for 6 months. Avoid freeze-thaw

cycles.[1]
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HPLC Identification Method (Generic)
Objective: Separate CAS 247583-80-8 from its isomers.

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150mm, 5µm).[1]

Mobile Phase A: 0.1% Formic Acid in Water.[1]

Mobile Phase B: Acetonitrile.[1][4]

Gradient: 5% B to 60% B over 20 minutes.

Detection: UV at 254 nm (Pyrazoles absorb strongly here).[1]

Expected Retention: CAS 247583-80-8 typically elutes earlier than the more lipophilic 3-

propyl analogs.[1]

Safety & Stability (E-E-A-T)
Hazard Classification: Irritant (Skin/Eye).[1] GHS07.[1]

Handling: Use standard PPE (Nitrile gloves, safety glasses).[1] Perform synthesis steps in a

fume hood due to potential hydrazine residues in crude samples.[1]

Stability:

Solid State: Hygroscopic.[1] Store in a desiccator.

Solution: The amino group is susceptible to oxidation.[1] Solutions in DMSO should be

used within 24 hours if not frozen.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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